N-ethyl-N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-(1-oxophthalazin-2(1H)-yl)acetamide

• IUPAC Name: N-ethyl-N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C17H19N5O3/c1-3-14-19-15(25-20-14)10-21(4-2)16(23)11-22-17(24)13-8-6-5-7-12(13)9-18-22/h5-9H,3-4,10-11H2,1-2H3
• InChI Key: CWJBUPWHIVDCRM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CN(CC)C(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of similar bi-heterocyclic compounds often involves multiple steps, including the formation of oxadiazol thiol or thiols derivatives, followed by reactions with various electrophiles to achieve the desired compound. For instance, the synthesis of S-substituted acetamide derivatives involves converting ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate into acid hydrazide, followed by the creation of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol and subsequent reactions with different acetamides electrophiles (Abbasi et al., 2020).

Molecular Structure Analysis

The structure of such compounds is usually elucidated using spectroscopic techniques, including 1H NMR, 13C NMR, EI MS, and sometimes single-crystal X-ray diffraction. These methods help in deducing the molecular structure and confirming the presence of specific functional groups and the overall architecture of the molecule.

Chemical Reactions and Properties

Oxadiazole derivatives are known for participating in various chemical reactions, including S-alkylation, and exhibit significant biological activities, such as antibacterial properties. They are synthesized through reactions involving intermediates like chloroacetamides and are characterized by their stability to acid or base under non-aqueous conditions (Nayak et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. Some oxadiazoles may be classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. Oxadiazoles have been studied for their potential use in a variety of fields, including medicinal chemistry, material science, and high-energy molecules.